Cas no 71233-25-5 (1-Tert-Butyl 4-ethyl 3-oxopiperidine-1,4-dicarboxylate)

1-Tert-Butyl 4-ethyl 3-oxopiperidine-1,4-dicarboxylate structure
71233-25-5 structure
Product Name:1-Tert-Butyl 4-ethyl 3-oxopiperidine-1,4-dicarboxylate
CAS No:71233-25-5
MF:C13H21NO5
MW:271.309544324875
MDL:MFCD09878815
CID:548160
PubChem ID:15852989
Update Time:2025-04-19

1-Tert-Butyl 4-ethyl 3-oxopiperidine-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-tert-Butyl 4-ethyl 3-oxopiperidine-1,4-dicarboxylate
    • 1,4-Piperidinedicarboxylic acid, 3-oxo-, 1-(1,1-dimethylethyl) 4-ethyl ester
    • 1-O-tert-butyl 4-O-ethyl 3-oxopiperidine-1,4-dicarboxylate
    • 1-tert-Butyl 4-ethyl 3-oxo-1,4-piperidinedicarboxylate
    • 3-Oxo-Piperidine-1,4-Dicarboxylic Acid 1-Tert-Butyl Ester 4-Ethyl Ester
    • 3-Oxo-piperidine-1-carboxylic acid tert-butyl este
    • Ethyl 1-N-Boc-3-oxo-piperidine-4-carboxylate
    • Ethyl 1-N-Boc-3-oxopiperidine-4-carboxylate
    • ETHYL N-BOC-3-OXOPIPERIDINE-4-CARBOXYLATE
    • 1-Boc-3-oxopiperidine-4-carboxylic Acid Ethyl Ester
    • ethyl N-tert-butoxycarbonyl-3-oxo-piperidine-4-carboxylate
    • O1-tert-butyl O4-ethyl 3-oxopiperidine-1,4-dicarboxylate
    • KSC915I7P
    • AS33
    • DT
    • WCTXJAXKORIYNA-UHFFFAOYSA-N
    • AC-23030
    • AMY32017
    • 1-tert-Butyl4-ethyl3-oxopiperidine-1,4-dicarboxylate
    • EN300-174172
    • SY005799
    • ETHYL 1-BOC-3-OXOPIPERIDINE-4-CARBOXYLATE
    • 1-(tert-Butoxycarbonyl)-3-oxopiperidine-4-carboxylic Acid Ethyl Ester
    • 3-Oxopiperidine-1,4-dicarboxylic Aci
    • AKOS005146227
    • ethyl 1-(t-butoxycarbonyl)-3-oxo-4-piperidinecarboxylate
    • CS-W001625
    • MFCD09878815
    • J-505138
    • Ethyl 1-(tert-Butoxycarbonyl)-3-oxopiperidine-4-carboxylate
    • SCHEMBL652243
    • DTXSID10578886
    • A837122
    • 71233-25-5
    • AB54016
    • FT-0685234
    • 3-oxopiperidine-1,4-dicarboxylic acid 1-tert-butylester 4-ethyl ester
    • DS-15772
    • 3-Oxopiperidine-1,4-dicarboxylic acid 1-tert-butyl ester 4-ethyl ester
    • BBL103734
    • CHEBI:230366
    • DB-050661
    • STL557544
    • DB-180983
    • 1-Tert-Butyl 4-ethyl 3-oxopiperidine-1,4-dicarboxylate
    • MDL： MFCD09878815
    • Inchi： 1S/C13H21NO5/c1-5-18-11(16)9-6-7-14(8-10(9)15)12(17)19-13(2,3)4/h9H,5-8H2,1-4H3
    • InChI Key： WCTXJAXKORIYNA-UHFFFAOYSA-N
    • SMILES： O(C(N1CC(C(C(=O)OCC)CC1)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 271.14200
  • Monoisotopic Mass: 271.14197277g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 1.5
  • Topological Polar Surface Area: 72.9

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Liquid
  • Density: 1.2
  • Boiling Point: 364.6 °C at 760 mmHg
  • Flash Point: 364.6 °C at 760 mmHg
  • Refractive Index: 1.49
  • PSA: 72.91000
  • LogP: 1.31350

1-Tert-Butyl 4-ethyl 3-oxopiperidine-1,4-dicarboxylate Security Information

1-Tert-Butyl 4-ethyl 3-oxopiperidine-1,4-dicarboxylate Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Tert-Butyl 4-ethyl 3-oxopiperidine-1,4-dicarboxylate Pricemore >>

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